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Cat. No.: B10831812 Get Quote

Introduction

The firefly luciferase assay is a highly sensitive and widely used method in biological research

for quantifying Adenosine Triphosphate (ATP) and as a reporter system for gene expression,

cell viability, and drug screening.[1][2][3] The assay relies on the enzyme luciferase, which

catalyzes the oxidation of D-luciferin in an ATP-dependent reaction, resulting in the emission of

light.[4][5][6] The intensity of the emitted light is directly proportional to the ATP concentration

when ATP is the limiting reactant, allowing for precise quantification.[7] ATP disodium salt is a

stable and highly soluble form of ATP, making it the preferred choice for preparing reagents in

luciferase-based assays.

Mechanism of the Luciferase Reaction
The bioluminescent reaction catalyzed by firefly luciferase is a two-step process that requires

D-luciferin, ATP, magnesium ions (Mg²⁺), and molecular oxygen.[1][4][5]

Adenylation of Luciferin: In the first step, the carboxyl group of D-luciferin reacts with ATP,

catalyzed by luciferase, to form an intermediate, luciferyl-AMP, and release pyrophosphate

(PPi).[1][4][8] Magnesium ions are essential for this step, enhancing the electrophilicity of the

ATP's alpha-phosphate.[8]

Oxidative Decarboxylation: The luciferyl-AMP intermediate is then oxidized by molecular

oxygen, leading to a decarboxylation reaction. This forms an electronically excited state of
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oxyluciferin.[4][9] As the excited oxyluciferin molecule returns to its ground state, it releases

a photon of light (typically yellow-green light around 560 nm).[1][3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18949818/
https://pubmed.ncbi.nlm.nih.gov/18949818/
https://www.goldbio.com/blogs/articles/quick-helpful-introduction-to-atp-bioluminescence-assay
https://www.interchim.fr/ft/2/27060A.pdf
https://en.wikipedia.org/wiki/Firefly_luciferase
https://www.goldbio.com/blogs/articles/everything-about-luciferin-luciferase
https://m.youtube.com/watch?v=H0jHxP3KzLU
https://www.promega.com/resources/guides/cell-biology/atp-assays/
https://sites.tufts.edu/opioidpeptides/opioid-receptor-binding-assay/luciferase-mechanism/
http://www.ebi.ac.uk/thornton-srv/m-csa/entry/128/
https://www.benchchem.com/product/b10831812#methodology-for-using-atp-disodium-salt-in-luciferase-assays
https://www.benchchem.com/product/b10831812#methodology-for-using-atp-disodium-salt-in-luciferase-assays
https://www.benchchem.com/product/b10831812#methodology-for-using-atp-disodium-salt-in-luciferase-assays
https://www.benchchem.com/product/b10831812#methodology-for-using-atp-disodium-salt-in-luciferase-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10831812?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

